Cas no 2551117-33-8 (2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid)

• Product Name: 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid
• CAS No: 2551117-33-8
• MF: C₁₀H₁₄BrNO₄
• MW: 292.126462459564
• MDL: MFCD32874443
• CID: 5671163
• PubChem ID: 154809649
• Update Time: 2025-06-09

2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-{1-[(tert-butoxy)carbonyl]azetidin-3-ylidene}acetic acid
• 2-Bromo-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-ylidene]acetic acid
• EN300-26990700
• 2551117-33-8
• 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid

• MDL： MFCD32874443
• Inchi： 1S/C10H14BrNO4/c1-10(2,3)16-9(15)12-4-6(5-12)7(11)8(13)14/h4-5H2,1-3H3,(H,13,14)
• InChI Key： OTMULKIMIUNNCT-UHFFFAOYSA-N
• SMILES： Br/C(/C(=O)O)=C1\CN(C(=O)OC(C)(C)C)C\1

Computed Properties

• Exact Mass: 291.01062g/mol
• Monoisotopic Mass: 291.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid

Introduction to 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid (CAS No. 2551117-33-8)

2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2551117-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their versatile structural and functional properties. The presence of a bromine substituent at the 2-position and a tert-butoxycarbonyl (Boc) protected amine group at the 1-position of the azetidine ring makes this molecule a valuable intermediate in the synthesis of more complex pharmacophores.

The structure of this compound features a chiral center at the carbon adjacent to the bromine atom, which can be exploited for the development of enantiomerically pure drugs. The Boc group provides stability to the amine functionality, allowing for selective deprotection under controlled conditions, which is a common strategy in multi-step synthetic routes. This characteristic makes 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid a useful building block in the construction of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug discovery. Azetidine rings are smaller analogs of pyrrolidine, and their incorporation into drug molecules can lead to improved metabolic stability and altered binding properties. The brominated azetidine derivative described here has been explored in several synthetic protocols aimed at generating novel scaffolds for therapeutic agents.

One of the most compelling aspects of 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid is its utility as a precursor in the synthesis of bioactive peptides and peptidomimetics. Peptides have long been recognized for their biological activity, but their clinical use is often limited by issues such as poor oral bioavailability and rapid degradation. Peptidomimetics, on the other hand, can mimic the pharmacological properties of peptides while offering improved pharmacokinetic profiles. The tert-butoxycarbonyl protection on the amine group allows for selective functionalization, enabling chemists to introduce various side chains or linkages while maintaining structural integrity.

Recent studies have highlighted the role of azetidine derivatives in addressing various therapeutic challenges. For instance, modifications of azetidine rings have been shown to enhance binding affinity to biological targets, leading to more potent and selective drugs. The bromine substituent in this compound provides a handle for further chemical manipulation via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in critical biological pathways. Enzyme inhibition is a cornerstone of modern drug design, and 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid has been utilized as a key intermediate in several programs aimed at identifying novel inhibitors. Its structural features allow for precise tuning of interactions with enzymatic active sites, making it a valuable tool for structure-based drug design.

Moreover, the synthetic accessibility of this compound has made it a popular choice for academic and industrial research labs. The ability to readily obtain high-purity samples of CAS No. 2551117-33-8 facilitates rapid screening and optimization campaigns. This accessibility is crucial for drug discovery pipelines, where time-to-market is often a determining factor in commercial success.

In conclusion, 2-bromo-2-{1-(tert-butoxy)carbonylazetidin-3-ylidene}acetic acid represents an important advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.